Carbon tetralithium

Carbon tetralithium, also known as tetralithiomethane or tetralithium carbide, is an organolithium compound with the chemical formula CLi₄. It is characterized as a highly pyrophoric red solid and serves as the lithium analog of methane. The compound is notable for its extreme reactivity, particularly in hydrolysis reactions, where it can produce methane gas and lithium hydroxide upon contact with water .

The primary reaction of carbon tetralithium involves hydrolysis, which can be represented by the following equation:

In this reaction, carbon tetralithium reacts vigorously with water to yield methane and lithium hydroxide. Additionally, when carbon tetralithium interacts with heavy water (D₂O), deuterated methane (CD₄) can be formed:

Upon heating to 225 °C, carbon tetralithium decomposes into lithium carbide and lithium metal:

This decomposition illustrates the compound's instability at elevated temperatures .

Carbon tetralithium can be synthesized through various methods:

• Lithiation of Tetrakis(chloromercurio)methane: This method involves the use of tert-butyllithium to lithiate tetrakis(chloromercurio)methane (C(HgCl)₄).
• Reaction of Lithium Metal and Carbon Tetrachloride: At high temperatures (approximately 900 °C), lithium metal reacts with carbon tetrachloride (CCl₄) to produce carbon tetralithium along with lithium chloride as a byproduct:
  $$8\text{Li}+\text{CCl}_4\rightarrow \text{CLi}_4+4\text{LiCl}$$

This method can also yield byproducts such as lithium carbide .

Carbon tetralithium has potential applications in various fields due to its unique properties:

• Hydrogen Storage: The affinity of lithium ions for hydrogen molecules suggests that carbon tetralithium could be explored for use in hydrogen storage materials.
• Material Science: Its reactivity may allow for innovative applications in synthesizing other carbon-based materials or nanostructures.
• Chemical Synthesis: As a strong base, it can be utilized in organic synthesis reactions where strong nucleophiles are required.

Research on the interaction of carbon tetralithium with other materials has indicated its potential role in hydrogen storage applications. Computational studies have evaluated its aggregation behavior and binding affinity to various surfaces, particularly graphene-type structures. These studies suggest that carbon tetralithium could facilitate hydrogen adsorption and storage, making it a candidate for further exploration in energy applications .

Carbon tetralithium shares similarities with several other lithium-carbon compounds. Below is a comparison highlighting its uniqueness:

Carbon tetralithium is unique due to its extreme reactivity and pyrophoric nature, distinguishing it from more stable lithium compounds like lithium carbide or lithium hydride.